4-(3-Acetylaminophenyl)-2-methoxyphenol

• IUPAC Name: N-[3-(4-hydroxy-3-methoxyphenyl)phenyl]acetamide
• InChI: InChI=1S/C15H15NO3/c1-10(17)16-13-5-3-4-11(8-13)12-6-7-14(18)15(9-12)19-2/h3-9,18H,1-2H3,(H,16,17)
• InChI Key: BKUNBTFKMKXINK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=CC(=C1)C2=CC(=C(C=C2)O)OC
• Molecular Formula: C15H15NO3
• DSSTOX Substance ID: DTXSID50685629
• Molecular Weight: 257.28 g/mol
• CAS No.: 1261989-49-4

Description

The compound 4-[N-(4-hydroxyphenyl)carboximidoyl]-2-methoxyphenol (referred to in some studies as PAPVN) is a derivative of p-aminophenol synthesized through the reaction of p-aminophenol with vanillin under acidic conditions . Its structure features a 2-methoxyphenol backbone substituted with a carboximidoyl group linked to a 4-hydroxyphenyl moiety (Figure 1).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(3-Acetylaminophenyl)-2-methoxyphenol typically involves the acetylation of 3-aminophenol followed by the introduction of a methoxy group. The reaction conditions often include the use of acetic anhydride as the acetylating agent and methanol as the solvent for the methoxylation step. The process may involve heating and the use of catalysts to facilitate the reactions.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography may be employed to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

4-(3-Acetylaminophenyl)-2-methoxyphenol can undergo various chemical reactions, including:

Oxidation: The phenolic group can be oxidized to form quinones.

Reduction: The acetylamino group can be reduced to an amine.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic aromatic substitution.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a catalyst can be used.

Substitution: Nucleophiles such as hydroxide ions (OH-) or amines can be used under basic conditions.

Major Products Formed

Oxidation: Quinones and other oxidized derivatives.

Reduction: Amines and other reduced derivatives.

Substitution: Various substituted phenols depending on the nucleophile used.

Scientific Research Applications

4-(3-Acetylaminophenyl)-2-methoxyphenol has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a precursor for more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Explored for its potential therapeutic effects, such as anti-inflammatory and analgesic properties.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-(3-Acetylaminophenyl)-2-methoxyphenol involves its interaction with specific molecular targets and pathways. For example, its antioxidant activity may be attributed to its ability to scavenge free radicals and inhibit oxidative stress. The compound may also interact with enzymes and receptors involved in inflammation and pain pathways, contributing to its potential therapeutic effects.

Comparison with Similar Compounds

Pharmacological Profile:

• Analgesic Activity : Molecular docking studies (PLANTS method) revealed a higher docking score (-75.0088) compared to paracetamol (-67.3820), suggesting stronger binding affinity to pain-related receptors .

Comparison with Structurally Similar Compounds

Paracetamol (N-Acetyl-p-aminophenol)

• Structural Similarity: Both compounds are p-aminophenol derivatives. Paracetamol lacks the carboximidoyl and methoxyphenyl groups present in PAPVN.
• Activity: Paracetamol is a well-established analgesic-antipyretic but carries hepatotoxic risks at high doses.

4-((1E)-3-Hydroxy-1-propenyl)-2-Methoxyphenol

• Source : Identified in plant extracts (e.g., Aster incisus and Nitraria roborowskii seeds) .
• Activity: Exhibits antimicrobial and antioxidant properties. Inhibits NIH/3T3 cell growth and seed germination via phenolic oxidative pathways .
• Structural Contrast : The propenyl side chain replaces PAPVN’s carboximidoyl group, shifting its application from analgesia to plant-derived bioactive roles.

4-(2-Chloropropyl)-2-Methoxyphenol

• Synthesis: Derived from eugenol via hydrohalogenation, characterized by FTIR (C-Cl bond at 721 cm⁻¹) and GC-MS (m/z 200) .
• The chloropropyl substituent introduces reactivity distinct from PAPVN’s carboximidoyl group .

Eugenol Derivatives (e.g., 4-(3-(tert-Butoxy)-2-Hydroxypropyl)-2-Methoxyphenol)

• Synthesis: Produced by reacting eugenol epoxide with alcohols .
• Activity: Demonstrated insecticidal effects in Sf9 cell assays. Encapsulation in lipid nanosystems enhanced sustained release, suggesting agricultural applications .
• Structural Note: The tert-butoxy group introduces bulkier hydrophobicity compared to PAPVN’s aromatic substitution.

Gingerol Homologs (e.g., 4-(3-Oxopentadecyl)-2-Methoxyphenol)

• Source : Pungent components in ginger oleoresins .
• Activity: Higher concentrations in ethanol extracts correlate with increased pungency. Structural elongation (pentadecyl chain) enhances lipophilicity, contrasting with PAPVN’s polar carboximidoyl group .

Quinoline Derivatives of Zingerone (e.g., 4-((2,4-Dimethylquinolin-3-yl)methyl)-2-Methoxyphenol)

• Modification: Zingerone fused with quinoline moieties to enhance bioactivity .
• Potential Use: Unspecified pharmacological targets, but structural complexity suggests anticancer or antimicrobial applications.

Comparative Data Table

Compound	Synthesis Route	Key Activity	Toxicity Profile	Structural Highlight	Reference
PAPVN	p-Aminophenol + vanillin (acidic)	Analgesic (COX inhibition)	Low hepatotoxicity	Carboximidoyl-4-hydroxyphenyl
Paracetamol	p-Aminophenol acetylation	Analgesic-antipyretic	Hepatotoxic at high doses	Acetamide substitution
4-((1E)-3-Hydroxy-1-propenyl)-2-MP	Plant extraction	Antimicrobial, antioxidant	Cell growth inhibition	Propenyl side chain
4-(2-Chloropropyl)-2-MP	Eugenol hydrohalogenation	Synthetic intermediate	Not reported	Chloropropyl group
Eugenol derivative 3c	Eugenol epoxide + tert-butanol	Insecticidal	Low in vitro toxicity	tert-Butoxy-2-hydroxypropyl
Gingerol homolog	Ginger ethanol extraction	Pungency agent	Not reported	Long-chain oxoalkyl substitution

Key Findings and Contradictions

• PAPVN vs. This underscores the need for further pharmacokinetic studies.
• Structural-Activity Relationships : Substituents like the carboximidoyl group (PAPVN) or propenyl chain (4-((1E)-3-hydroxy-1-propenyl)-2-MP) dictate divergent biological roles, from analgesia to antimicrobial activity.
• Toxicity Gaps: Limited data on hepatotoxicity for non-pharmaceutical analogs (e.g., gingerol homologs) highlight the need for comprehensive safety profiling.